2-fluoro-N-(8-methyl-2,3-dihydro-1,4-benzodioxin-6-yl)benzamide

• Molecular Formula: C16H14FNO3
• Molecular Weight: 287.28 g/mol
• IUPAC Name: 2-fluoro-N-(5-methyl-2,3-dihydro-1,4-benzodioxin-7-yl)benzamide
• InChI: InChI=1S/C16H14FNO3/c1-10-8-11(9-14-15(10)21-7-6-20-14)18-16(19)12-4-2-3-5-13(12)17/h2-5,8-9H,6-7H2,1H3,(H,18,19)
• InChI Key: HMHHVVXWPHZYHU-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC2=C1OCCO2)NC(=O)C3=CC=CC=C3F

Description

2-fluoro-N-(8-methyl-2,3-dihydro-1,4-benzodioxin-6-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a member of the benzamide family of compounds and has been studied for its pharmacological properties.

Scientific Research Applications

2-fluoro-N-(8-methyl-2,3-dihydro-1,4-benzodioxin-6-yl)benzamide has been studied for its potential therapeutic applications in various fields of medicine. Some of the areas of research include oncology, neurology, and psychiatry. In oncology, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In neurology, it has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. In psychiatry, it has been investigated for its potential use in treating depression and anxiety disorders.

Mechanism of Action

The mechanism of action of 2-fluoro-N-(8-methyl-2,3-dihydro-1,4-benzodioxin-6-yl)benzamide is not fully understood. However, studies have shown that this compound acts as an inhibitor of certain enzymes and receptors in the body. For example, it has been shown to inhibit the activity of the enzyme histone deacetylase (HDAC), which plays a role in gene expression and cell differentiation. In addition, it has been shown to bind to certain receptors in the brain, such as the serotonin transporter, which is involved in the regulation of mood and anxiety.
Biochemical and Physiological Effects:
Studies have shown that 2-fluoro-N-(8-methyl-2,3-dihydro-1,4-benzodioxin-6-yl)benzamide has several biochemical and physiological effects. For example, it has been shown to increase the levels of certain neurotransmitters in the brain, such as serotonin and dopamine. In addition, it has been shown to decrease the levels of pro-inflammatory cytokines, which play a role in inflammation and immune response. Furthermore, it has been shown to induce apoptosis in cancer cells and inhibit the growth of tumors.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-fluoro-N-(8-methyl-2,3-dihydro-1,4-benzodioxin-6-yl)benzamide in lab experiments is its potential therapeutic applications in various fields of medicine. However, one of the limitations is that the mechanism of action is not fully understood, which makes it difficult to predict its effects on the body. In addition, the synthesis of this compound is a complex process that requires specialized equipment and expertise.

Future Directions

There are several future directions for research on 2-fluoro-N-(8-methyl-2,3-dihydro-1,4-benzodioxin-6-yl)benzamide. One area of research is to further investigate its potential therapeutic applications in various fields of medicine. Another area of research is to better understand the mechanism of action of this compound and how it interacts with the body. Furthermore, future research could focus on developing more efficient synthesis methods for this compound and improving its bioavailability.

Synthesis Methods

The synthesis of 2-fluoro-N-(8-methyl-2,3-dihydro-1,4-benzodioxin-6-yl)benzamide is a complex process that involves several steps. One of the most commonly used methods for synthesizing this compound is through the reaction of 2-fluorobenzoyl chloride with 8-methyl-2,3-dihydro-1,4-benzodioxin-6-amine in the presence of a base such as triethylamine. The resulting product is then purified through column chromatography to obtain the final compound.